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Compound of Interest

Compound Name: Lithium-6

CAS No.: 14258-72-1

Cat. No.: B080805 Get Quote

Li) Support Tier: Level 3 (Senior Application Scientist) Reference ID: LI6-COOL-OPT-2026

Introduction: The Li Challenge
Welcome to the technical support hub for Lithium-6 experiments. Unlike heavier alkalis (Rb,

Cs), Lithium-6 presents unique challenges due to its inverted hyperfine structure and the

unresolved excited state of the D2 line.

Standard polarization gradient cooling (PGC) fails on the D2 line because the hyperfine

splitting of the

state (

4.4 MHz) is smaller than the natural linewidth (

MHz). Consequently, a standard Red MOT typically stalls at the Doppler limit (

140

K) or higher (

300

K).
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The Solution: To reach sub-Doppler temperatures (ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

40

K), you must implement

-enhanced Gray Molasses cooling on the D1 line. This guide covers the optimization of both
the capture stage (Red MOT) and the cooling stage (Gray Molasses).

Module 1: The Magneto-Optical Trap (Red MOT)
The Red MOT (D2 line) is your primary capture tool. It must be robust to load atoms from the

Zeeman slower.

Critical Parameters (D2 Line)
Parameter Optimized Value Notes

Transition
The "Red" transition (670.977

nm).[1]

Cooling Detuning (

)
to

-18 to -30 MHz. Large

detuning helps capture

velocity.

Repump Detuning Resonant
Addresses the

ground state.

Total Intensity (

)
to mW/cm². High power is crucial

for Li-6.

Field Gradient (

)
20 - 30 G/cm

Higher gradients compress the

cloud but reduce capture

volume.

Compressed MOT (CMOT) Phase
Before transferring to the Gray Molasses, you must increase the density.
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Action: Ramp magnetic field gradient to 45-60 G/cm over 2-5 ms.

Action: Reduce cooling laser intensity and move detuning closer to resonance (

) briefly to compress the cloud spatially.

Module 2: Sub-Doppler Cooling (D1 Gray Molasses)
This is the critical step for lowering temperature and increasing phase-space density (PSD).

This technique relies on Coherent Population Trapping (CPT) in a

-system.

The Physics of D1 Cooling
Unlike the D2 line, the D1 line (

) has a resolved hyperfine structure in the excited state, allowing for the formation of "dark
states" where atoms stop scattering light.
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Figure 1: Energy level diagram showing the D2 transition used for the MOT (Red) and the D1

transition used for Gray Molasses (Yellow). Note the 228 MHz ground state splitting.

Optimized Gray Molasses Parameters
Parameter Optimized Value Tolerance

Transition
The "D1" transition (670.992

nm).[1]

Global Detuning (

)
to

Blue detuned relative to

. Crucial!

Raman Detuning (

)
Hz

Difference between

Cooling/Repump must exactly

match 228 MHz.

Intensity Ratio Typical range is 3:1 to 5:1.

Pulse Duration 1 - 5 ms Too long leads to heating/loss.

Magnetic Field G
Stray fields destroy the dark

states. Nulling is vital.

Module 3: Troubleshooting & FAQs
Issue 1: High Temperature (>100 K) after Molasses
Symptom: Atoms are trapped but remain hot, preventing efficient loading into optical dipole

traps (ODT).

Diagnostic 1: Raman Resonance Check

Logic: The cooling mechanism relies on a "dark state" formed by the coherent

superposition of the two ground states. This only happens if the frequency difference

between your cooling and repump beams exactly matches the ground state hyperfine

splitting (228.2 MHz).

Fix: Scan the repumper frequency relative to the cooling beam. You should see a sharp

drop in temperature (and often a dip in fluorescence) at the exact Raman resonance.
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Diagnostic 2: Magnetic Field Nulling

Logic: Zeeman shifts break the degeneracy of the magnetic sublevels, destabilizing the

dark state.

Fix: Use microwave spectroscopy or simply optimize the molasses lifetime by adjusting

your shim coils. The residual field should be

mG.

Issue 2: Low Atom Number in MOT
Symptom: Capture rate is low, or lifetime is short.

Diagnostic 1: Laser Linewidth

Logic:

Li requires high spectral purity. If your laser linewidth is broad (>1 MHz), you will struggle
to address the transitions efficiently.

Fix: Verify the lock error signal. For D1 cooling, the laser must be locked to the D1 line

(often using spectroscopy on a heat pipe or a reference cell with EOM sidebands).

Diagnostic 2: Vacuum Quality

Logic: Lithium is light and easily knocked out of the trap by background collisions.

Fix: Ensure background pressure is

Torr for a standard MOT and

Torr for long-lived magnetic/optical trapping.

Issue 3: "Ring" Shape in Fluorescence
Symptom: The atom cloud looks like a donut or has a hole in the center during the CMOT or

Molasses phase.

Cause: Intensity imbalance or optical density (OD) issues.
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Fix: This is often caused by re-absorption of scattered photons (radiation trapping) in very

dense clouds.

Step 1: Reduce the repumper intensity during the CMOT phase to force atoms into the

"dark"

ground state (Dark MOT).

Step 2: Ensure your beams are perfectly retro-reflected and intensity balanced.

Module 4: Experimental Workflow Visualization
The following diagram illustrates the timing sequence for a typical cycle.

Start Cycle MOT Loading
(D2 Line, ~5-10s)

CMOT
(High Grad, Low I)

Trigger B-Field OFF
(Wait ~100µs)

Switch coils Gray Molasses
(D1 Line, ~2ms)

Null fields Load ODT/Magnetic TrapOptical Pumping

Click to download full resolution via product page

Figure 2: Temporal sequence from MOT loading to Trap loading. Note the critical "B-Field OFF"

stage before Gray Molasses.
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Disclaimer: Laser safety protocols (Class 3B/4) must be observed at all times. Parameters may

vary based on vacuum cell geometry and coil inductance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Optimization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080805#optimizing-laser-cooling-parameters-for-
lithium-6-atoms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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